![molecular formula C13H24N2O B1464912 1-(3-(Aminomethyl)piperidin-1-yl)-2-cyclopentylethan-1-one CAS No. 1247102-99-3](/img/structure/B1464912.png)
1-(3-(Aminomethyl)piperidin-1-yl)-2-cyclopentylethan-1-one
Overview
Description
“1-(3-(Aminomethyl)piperidin-1-yl)-2-cyclopentylethan-1-one” is a compound with the molecular weight of 156.23 . It is also known as (1-acetyl-3-piperidinyl)methanamine .
Molecular Structure Analysis
The compound belongs to the class of organic compounds known as hydroquinolones . Piperidine, a part of this compound, is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Physical And Chemical Properties Analysis
The compound has a molecular weight of 156.23 . The IUPAC name is (1-acetyl-3-piperidinyl)methanamine .Scientific Research Applications
Material Science
Piperidine derivatives can also find applications in material science. Their incorporation into materials could lead to the development of new polymers with unique properties for industrial applications.
Each of these fields can benefit from the compound’s versatile chemical structure, allowing for a wide range of applications in scientific research and development .
Future Directions
Piperidine-containing compounds, such as “1-(3-(Aminomethyl)piperidin-1-yl)-2-cyclopentylethan-1-one”, play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Therefore, future research could focus on improving the synthesis methods and exploring the potential applications of these compounds in pharmaceuticals.
properties
IUPAC Name |
1-[3-(aminomethyl)piperidin-1-yl]-2-cyclopentylethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O/c14-9-12-6-3-7-15(10-12)13(16)8-11-4-1-2-5-11/h11-12H,1-10,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAAXAOQHRSPOAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)CC(=O)N2CCCC(C2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-(Aminomethyl)piperidin-1-yl)-2-cyclopentylethan-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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